Cas no 2138368-84-8 (4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile)

• Product Name: 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile
• CAS No: 2138368-84-8
• MF: C₁₄H₁₃F₂N₃
• MW: 261.269929647446
• CID: 6051986
• PubChem ID: 165486499
• Update Time: 2025-10-05

4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-840985
• 2138368-84-8
• 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile

• Inchi： 1S/C14H13F2N3/c1-9(2)19-8-12(14(15)16)13(18-19)11-5-3-10(7-17)4-6-11/h3-6,8-9,14H,1-2H3
• InChI Key： DRIAWHRAZSKMSO-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C(C)C)N=C1C1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 261.10775375g/mol
• Monoisotopic Mass: 261.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile

Recent Advances in the Study of 4-[4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile (CAS: 2138368-84-8)

The compound 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile (CAS: 2138368-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile, which contribute to its pharmacological properties. The presence of a difluoromethyl group and a benzonitrile moiety in the molecule has been shown to enhance its binding affinity to specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's properties and improve its bioavailability.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, recent findings suggest that 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. These findings have sparked interest in its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, providing valuable insights for the design of derivatives with improved potency and selectivity. Additionally, pharmacokinetic studies have assessed the compound's stability, metabolism, and distribution, which are essential for its progression into preclinical and clinical trials.

Despite these promising developments, challenges remain in the optimization and application of 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile. Issues such as solubility, toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, the compound 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzonitrile represents a significant area of interest in chemical biology and drug discovery. Ongoing research efforts are likely to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in the near future.